Cas no 898792-37-5 (6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid)

• Product Name: 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid
• CAS No: 898792-37-5
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 994398
• PubChem ID: 24727083
• Update Time: 2025-11-05

6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-DIMETHOXYPHENYL)-6-OXOHEXANOIC ACID
• 898792-37-5
• DTXSID50645465
• 6-(2,4-DIMETHOXYPHENYL)-6-OXOHEXANOICACID
• MFCD02261031
• AKOS009481151
• 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid

• MDL： MFCD02261031
• Inchi： 1S/C14H18O5/c1-18-10-7-8-11(13(9-10)19-2)12(15)5-3-4-6-14(16)17/h7-9H,3-6H2,1-2H3,(H,16,17)
• InChI Key： NOVKMTJLPHMKTR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1OC)OC)CCCCC(=O)O

Computed Properties

• Exact Mass: 266.11500
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83000
• LogP: 2.53150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid

Introduction to 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic Acid (CAS No. 898792-37-5)

6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid (CAS No. 898792-37-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hexanoic acid moiety and a 2,4-dimethoxyphenyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid consists of a hexanoic acid backbone with a ketone group at the terminal position, attached to a 2,4-dimethoxyphenyl ring. The presence of the methoxy groups on the phenyl ring imparts additional stability and hydrophobicity to the molecule, which can influence its pharmacokinetic properties. The ketone group adds reactivity and can participate in various chemical reactions, making this compound a versatile building block in synthetic chemistry.

Recent studies have explored the potential therapeutic applications of 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid may have potential as an anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for further development as an antioxidant therapeutic agent.

In the context of drug delivery systems, 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid has shown potential as a prodrug or carrier molecule. Its hydrophobic nature allows it to be encapsulated in liposomes or nanoparticles, enhancing its bioavailability and targeting capabilities. This property is particularly important for improving the delivery of poorly soluble drugs or targeting specific tissues or organs.

The synthesis of 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid involves several steps, including the formation of the hexanoic acid backbone and the introduction of the 2,4-dimethoxyphenyl substituent. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 2,4-dimethoxybenzaldehyde with an appropriate ketone followed by oxidation to form the final product. These synthetic methods are continuously being optimized to improve yield and purity while reducing costs.

The safety profile of 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses with minimal toxicity. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 6-(2,4-Dimethoxyphenyl)-6-oxohexanoic acid (CAS No. 898792-37-5) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antioxidant properties make it a valuable candidate for further development as a therapeutic agent. Additionally, its favorable physicochemical properties offer opportunities for innovative drug delivery strategies. Ongoing research will continue to elucidate the full potential of this compound and pave the way for its clinical application.